N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide hydrochloride

Specification

• CAS No.: 1189460-51-2
• Molecular Formula: C19H26ClN5O2S
• Molecular Weight: 423.96
• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-2-methylpyrazole-3-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C19H25N5O2S.ClH/c1-5-23(6-2)11-12-24(18(25)16-9-10-20-22(16)3)19-21-15-8-7-14(26-4)13-17(15)27-19;/h7-10,13H,5-6,11-12H2,1-4H3;1H
• Standard InChI Key: ITVIAQIIZBKHRR-UHFFFAOYSA-N
• SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=NN3C.Cl

Introduction

N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide hydrochloride is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its intricate molecular structure, which combines a diethylamino group, a benzo[d]thiazole moiety, and a pyrazole ring, all of which are linked through various functional groups. The presence of these diverse structural components suggests potential biological activities, including anti-inflammatory and antimicrobial properties.

Molecular Formula and Weight

The molecular formula of N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide hydrochloride is C19H26ClN5O2S. The molecular weight of this compound is not explicitly provided in the available literature, but it can be estimated based on its molecular formula.

Structural Components

• Diethylamino Group: This group is known for its basic properties and can participate in various biological interactions.

• Benzo[d]thiazole Moiety: This ring system is often associated with compounds having significant pharmacological activities.

• Pyrazole Ring: Pyrazoles are known for their diverse biological activities, including anti-inflammatory and anticancer properties.

Synthesis

The synthesis of N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide hydrochloride typically involves multi-step reactions. These steps may include the formation of the pyrazole ring, the introduction of the benzo[d]thiazole moiety, and the incorporation of the diethylamino group. Specific reagents, solvents, and conditions (such as temperature and time) are crucial for optimizing yields and purity.

Potential Biological Activities

Given its structural complexity, this compound may exhibit a range of biological activities. These could include:

• Anti-inflammatory Properties: Compounds with similar structural components have shown anti-inflammatory effects.

• Antimicrobial Activities: The presence of the benzo[d]thiazole and pyrazole rings suggests potential antimicrobial properties.

• Anticancer Potential: Pyrazole derivatives have been explored for their anticancer activities.